5-bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride

• IUPAC Name: 5-bromo-2-N,2-N-dimethylpyridine-2,3-diamine;dihydrochloride
• InChI: InChI=1S/C7H10BrN3.2ClH/c1-11(2)7-6(9)3-5(8)4-10-7;;/h3-4H,9H2,1-2H3;2*1H
• InChI Key: YQOGEOCZIUOHGX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=N1)Br)N.Cl.Cl
• Molecular Formula: C7H12BrCl2N3
• Molecular Weight: 289.00 g/mol

Description

5-Bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride (5-Br-DMPDA) is a synthetic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in water and organic solvents. 5-Br-DMPDA is a versatile compound that can be used for a variety of laboratory experiments, including synthesis, catalysis, and biochemistry.

Scientific Research Applications

5-bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride has a wide range of applications in scientific research. It can be used as a catalyst in organic synthesis, as well as a reagent in the synthesis of other compounds. It has also been used in the study of enzyme inhibition, as well as the synthesis of peptides and proteins. In addition, 5-bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride has been used in the study of metal-ion coordination complexes and in the synthesis of bioactive compounds.

Mechanism of Action

The mechanism of action of 5-bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride is not well understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, which can affect the metabolism of other compounds. In addition, 5-bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride has been shown to bind to metal ions, which can affect the reactivity of certain compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride are not well understood. However, it has been shown to inhibit the activity of certain enzymes, which can affect the metabolism of other compounds. In addition, it has been shown to bind to metal ions, which can affect the reactivity of certain compounds.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride in laboratory experiments include its low cost, wide availability, and versatility. It is also relatively easy to synthesize and can be used in a variety of laboratory experiments. However, there are some limitations to using 5-bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride in laboratory experiments. For example, it is not always easy to determine the purity of the compound, and it can be difficult to control the reaction conditions.

Future Directions

There are a number of potential future directions for the use of 5-bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride in scientific research. For example, it could be used in the development of new catalysts for organic synthesis, or in the study of enzyme inhibition and metal-ion coordination complexes. In addition, it could be used in the synthesis of bioactive compounds or in the development of new peptides and proteins. Finally, it could be used in the development of new drugs or therapies for various diseases.

Synthesis Methods

5-bromo-N2,N2-dimethylpyridine-2,3-diamine dihydrochloride can be synthesized from the reaction of 5-bromo-2,3-dimethylpyridine and 2,3-diaminopyridine in aqueous hydrochloric acid. The reaction is carried out at room temperature for several hours, and the product is isolated by filtration and washed with cold water. The purity of the product can be determined by thin-layer chromatography.